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7-Oxo-7-deacetoxygedunin 7-Oxo-7-deacetoxygedunin
Brand Name: Vulcanchem
CAS No.: 13072-74-7
VCID: VC0227627
InChI: InChI=1S/C26H30O6/c1-22(2)16-12-18(28)25(5)15(23(16,3)9-7-17(22)27)6-10-24(4)19(14-8-11-30-13-14)31-21(29)20-26(24,25)32-20/h7-9,11,13,15-16,19-20H,6,10,12H2,1-5H3
SMILES: CC1(C2CC(=O)C3(C(C2(C=CC1=O)C)CCC4(C35C(O5)C(=O)OC4C6=COC=C6)C)C)C
Molecular Formula: C13H10Cl2N2O
Molecular Weight: 438.5 g/mol

7-Oxo-7-deacetoxygedunin

CAS No.: 13072-74-7

Main Products

VCID: VC0227627

Molecular Formula: C13H10Cl2N2O

Molecular Weight: 438.5 g/mol

7-Oxo-7-deacetoxygedunin - 13072-74-7

CAS No. 13072-74-7
Product Name 7-Oxo-7-deacetoxygedunin
Molecular Formula C13H10Cl2N2O
Molecular Weight 438.5 g/mol
IUPAC Name 7-(furan-3-yl)-1,8,12,16,16-pentamethyl-3,6-dioxapentacyclo[9.8.0.02,4.02,8.012,17]nonadec-13-ene-5,15,19-trione
Standard InChI InChI=1S/C26H30O6/c1-22(2)16-12-18(28)25(5)15(23(16,3)9-7-17(22)27)6-10-24(4)19(14-8-11-30-13-14)31-21(29)20-26(24,25)32-20/h7-9,11,13,15-16,19-20H,6,10,12H2,1-5H3
Standard InChIKey PMISPNORJONCHB-UHFFFAOYSA-N
SMILES CC1(C2CC(=O)C3(C(C2(C=CC1=O)C)CCC4(C35C(O5)C(=O)OC4C6=COC=C6)C)C)C
Canonical SMILES CC1(C2CC(=O)C3(C(C2(C=CC1=O)C)CCC4(C35C(O5)C(=O)OC4C6=COC=C6)C)C)C
PubChem Compound 1886
Last Modified Nov 11 2021
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